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Compound of Interest

Compound Name: N-Acetyl-DL-alanine-d7

Cat. No.: B12422466 Get Quote

Technical Support Center: N-Acetyl-DL-alanine-
d7
This guide provides best practices, troubleshooting advice, and experimental protocols for

researchers, scientists, and drug development professionals working with N-Acetyl-DL-
alanine-d7.

Frequently Asked Questions (FAQs)
Q1: What is the recommended procedure for storing N-Acetyl-DL-alanine-d7?

A: N-Acetyl-DL-alanine-d7 should be stored in a tightly sealed container, protected from

moisture.[1] For long-term stability, specific temperatures are recommended based on the form

of the compound.

Q2: How should I handle N-Acetyl-DL-alanine-d7 safely in the laboratory?

A: Always handle N-Acetyl-DL-alanine-d7 in a well-ventilated area.[1][2] It is crucial to wear

appropriate Personal Protective Equipment (PPE), including chemical safety goggles, gloves,

and a lab coat, to prevent skin and eye contact.[1][2][3] Avoid creating dust, and prevent

inhalation or ingestion.[1][2][3] After handling, wash your hands thoroughly.[2]

Q3: What are the known chemical incompatibilities of N-Acetyl-DL-alanine-d7?
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A: You should avoid contact with moisture, alcohols, oxidizing agents, and strong bases.[1]

Q4: Is this compound stable at room temperature?

A: Yes, N-Acetyl-DL-alanine-d7 is stable at room temperature when stored in a closed

container under normal conditions.[1] It is also stable at ambient temperatures for a few days,

such as during shipping.[4]

Q5: What should I do in case of an accidental spill?

A: In case of a spill, immediately ensure the area is well-ventilated.[1] Wearing appropriate

PPE, absorb the spill with an inert material like dry sand or earth and place it into a designated

chemical waste container.[1] Avoid letting the substance enter storm sewers or waterways.[1]

Q6: What are the first-aid measures for exposure to N-Acetyl-DL-alanine-d7?

A: The following first-aid procedures should be followed:

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including

under the eyelids.[2][3]

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes.[2][3]

Inhalation: Move the individual to fresh air. If breathing difficulties occur, seek medical

attention.[2][3]

Ingestion: Rinse the mouth with water and then drink plenty of water. Seek medical attention

if symptoms occur.[3]

Data Presentation
Table 1: Recommended Storage Conditions
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Form Storage Temperature Duration

Powder -20°C 3 years[4]

4°C 2 years[4]

In Solvent -80°C 6 months[4]

-20°C 1 month[4]

Table 2: Physicochemical Properties

Property Value/Characteristic Source(s)

Appearance
White to off-white crystalline

solid/powder.
[2][3][5]

Molecular Formula C₅H₂D₇NO₃ [4]

Incompatibilities
Moisture, alcohols, oxidizing

agents, strong bases.
[1]

Solubility
May dissolve in DMSO, Water,

Ethanol, or DMF.
[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of N-Acetyl-DL-alanine-d7
for use in experiments.
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Stock Solution Preparation

Start

1. Weigh Compound

2. Add Solvent (e.g., DMSO or PBS)

3. Vortex / Sonicate to Dissolve

Fully Dissolved?

Add Co-solvent (optional)

No

4. Sterile Filter (0.22 µm)

Yes

5. Aliquot into Tubes

6. Store at -20°C or -80°C

End
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Troubleshooting Precipitation

Issue: Precipitate forms
during dissolution.

Potential Cause:
Concentration is too high.

Potential Cause:
Incorrect solvent.

Potential Cause:
Low Temperature.

Solution:
Use a lower concentration.

Solution:
Add a co-solvent (e.g., DMSO).

Solution:
Try alternative solvents
(DMSO, Ethanol, DMF).

Solution:
Gently warm or sonicate

the solution.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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